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Compound of Interest

Compound Name: Bis-SS-C3-sulfo-NHS ester

Cat. No.: B3182628

Application Notes and Protocols for Bis-SS-C3-
sulfo-NHS Ester

Anleitung und Protokolle fir die Anwendung von Bis-SS-C3-sulfo-NHS-Ester zur Herstellung
reversibler Proteinkonjugate

Diese Anwendungsbeschreibung bietet detaillierte Protokolle und Richtlinien fiir den Einsatz
von Bis-SS-C3-sulfo-NHS-Ester, einem spaltbaren, wasserléslichen und aminreaktiven
Vernetzer. Dieses Reagenz ist ideal fur die Erstellung reversibler Konjugate zwischen
Proteinen oder anderen Molekulen, die primare Amine enthalten. Die zentrale Disulfidbriicke im
Spacer-Arm ermdglicht die Spaltung des Konjugats unter milden reduzierenden Bedingungen,
was es zu einem wertvollen Werkzeug in der Wirkstoffentwicklung, fur Protein-Protein-
Interaktionsstudien und fur "Affinity-Purification"-Anwendungen macht.

Einleitung und Wirkmechanismus

Bis-SS-C3-sulfo-NHS-Ester ist ein homobifunktioneller Vernetzer. Er besteht aus zwei Sulfo-N-
Hydroxysuccinimid (Sulfo-NHS)-Estergruppen an den Enden eines Spacer-Arms, der eine
Disulfidbindung enthéalt. Die Sulfo-NHS-Ester reagieren spezifisch mit primaren Aminogruppen
(z. B. an der Seitenkette von Lysinresten oder am N-Terminus eines Proteins) bei einem pH-
Wert von 7,2-8,5 und bilden stabile Amidbindungen. Die Sulfonatgruppen an den NHS-Ringen
erh6hen die Wasserl6slichkeit des Reagenzes und ermoglichen Konjugationsreaktionen in
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wassrigen Puffern ohne den Einsatz organischer Losungsmittel, was die Proteinstruktur und -
funktion schont.[1][2][3][4][5]

Die Reversibilitat der Vernetzung wird durch die Disulfidbindung im Spacer-Arm gewahrleistet.
Diese Bindung kann durch milde Reduktionsmittel wie Dithiothreitol (DTT) oder Tris(2-

carboxyethyl)phosphin (TCEP) gespalten werden, wodurch die konjugierten Molekile wieder
freigesetzt werden.

Diagramm des Reaktionsmechanismus

Konjugationsreaktion
Protein 1 . Protein 2
(mit primaren Aminen) <B'S'SS'C3'SUIf°'NHS'ES'> (mit primaren Aminen)

Reversibles
Proteinkonjugat

Spaltungsreaktion

Y Y

Reduktionsmittel Freigesetztes | Freigesetztes Gespaltenes
(z.B. DTT, TCEP) Protein 1 | Protein2 Linker-Fragment

Click to download full resolution via product page
Abbildung 1: Allgemeiner Arbeitsablauf der Konjugation und Spaltung.

Quantitative Daten und Reagenzeigenschaften

Die physikalisch-chemischen Eigenschaften von Bis-SS-C3-sulfo-NHS-Ester sind in der
folgenden Tabelle zusammengefasst.
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Eigenschaft Wert Referenz
CAS-Nummer 98604-89-8 [61[7]
Molekulformel C16H20N2014S4 [6]
Molekulargewicht 592.60 g/mol [6]
Spacer-Arm Lange ~19.9 A (geschétzt)

Reaktivitat Primére Amine (-NH2) [1][3]
Spaltbarkeit Ja, durch Reduktionsmittel [8]
Wasserldslichkeit Hoch [31[5]

Tabelle 1: Physikalisch-chemische Eigenschaften von Bis-SS-C3-sulfo-NHS-Ester.

Experimentelle Protokolle

Bis-SS-C3-sulfo-NHS-Ester

Zu konjugierendes Protein in einem aminfreien Puffer (z. B. PBS, HEPES, Borat)
Reaktionspuffer: z. B. 0.1 M Natriumphosphat, 150 mM NacCl, pH 7.2-8.0
Quench-Puffer: z. B. 1 M Tris-HCI, pH 7.5

Reduktionspuffer: z. B. 50 mM DTT in PBS

Entsalzungssaulen (z. B. Gelfiltration) zur Puffer-Austausch und Reinigung

Analysegerate (z. B. SDS-PAGE, Massenspektrometrie)

Dieses Protokoll ist ein allgemeiner Leitfaden und muss mdglicherweise fur spezifische

Anwendungen optimiert werden.

Vorbereitung des Proteins: Das Protein sollte in einem aminfreien Puffer mit einem pH-Wert
zwischen 7,2 und 8,0 geldst sein. Die Proteinkonzentration sollte idealerweise 1-10 mg/ml
betragen.
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e Vorbereitung des Vernetzers: Den Bis-SS-C3-sulfo-NHS-Ester unmittelbar vor Gebrauch in
wasserfreiem DMSO oder DMF zu einer Stammlésung (z. B. 10-50 mM) rekonstituieren. Da
NHS-Ester feuchtigkeitsempfindlich sind, sollte das Flaschchen vor dem Offnen auf
Raumtemperatur gebracht werden, um Kondensation zu vermeiden.[3][9]

 Konjugationsreaktion: Geben Sie einen molaren Uberschuss des Vernetzers zur
Proteinlésung. Das optimale molare Verhaltnis von Vernetzer zu Protein muss empirisch
ermittelt werden, ein guter Ausgangspunkt ist ein 20- bis 50-facher molarer Uberschuss.[9]

e Inkubation: Die Reaktion bei Raumtemperatur fir 30-60 Minuten oder bei 4 °C fir 2-4
Stunden inkubieren. Langere Inkubationszeiten oder hohere Temperaturen kdnnen zu einer
erhohten Hydrolyse des NHS-Esters fihren.[10]

e Quenchen der Reaktion: Die Reaktion durch Zugabe eines Quench-Puffers (z. B. Tris oder
Glycin) zu einer Endkonzentration von 20-50 mM stoppen. 15 Minuten bei Raumtemperatur
inkubieren, um nicht umgesetzte NHS-Ester zu deaktivieren.[9]

e Reinigung des Konjugats: Entfernen Sie Gberschiissigen Vernetzer und Nebenprodukte
durch Gelfiltration, Dialyse oder eine andere geeignete chromatographische Methode.

Tabelle 2: Beispielhafte Reaktionsbedingungen flr die Proteinkonjugation
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Parameter Empfohlener Bereich Anmerkungen

Hohere Konzentrationen
) ) beglnstigen die
Proteinkonzentration 1-10 mg/ml ) ] )
Konjugationsreaktion

gegenlber der Hydrolyse.[3]

Optimal fir die Reaktion von
pH-Wert des Puffers 7.2-85 NHS-Estern mit priméren
Aminen.[1][2]

Molarer Uberschuss ) Muss fiir jedes Protein
. ) 20:1 bis 100:1 o
(Linker:Protein) optimiert werden.

Niedrigere Temperaturen
Reaktionstemperatur 4°C - 25°C koénnen die Proteinstabilitat

erhdhen.

i ) ) Abhéangig von Temperatur und
Reaktionszeit 30min-4h o .
Reaktivitat des Proteins.

» Vorbereitung des Reduktionsmittels: Bereiten Sie eine frische Losung eines
Reduktionsmittels wie DTT (z. B. 50 mM) oder TCEP (z. B. 20 mM) im gewlnschten Puffer
VOr.

e Spaltungsreaktion: Geben Sie das Reduktionsmittel zum gereinigten Proteinkonjugat.

¢ Inkubation: Inkubieren Sie die Reaktion fur 30 Minuten bei 37 °C oder 1-2 Stunden bei
Raumtemperatur.

e Analyse: Analysieren Sie die Spaltungsprodukte mittels SDS-PAGE unter reduzierenden und
nicht-reduzierenden Bedingungen, um die erfolgreiche Spaltung zu bestatigen.

Diagramm des experimentellen Arbeitsablaufs
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'

5. Konjugat
aufreinigen

l

6. Konjugat
analyiseren (SDS-PAGE)

:

7. Spaltung mit
Reduktionsmittel

:

8. Spaltprodukte
analysieren

Click to download full resolution via product page

Abbildung 2: Schematischer Arbeitsablauf des Experiments.
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Anwendungen und Uberlegungen

o Wirkstoff-Freisetzung: In der Entwicklung von Antikorper-Wirkstoff-Konjugaten (ADCs) kann
Bis-SS-C3-sulfo-NHS-Ester verwendet werden, um ein Therapeutikum an einen Antikorper
zu binden. Die Disulfidbindung wird dann im reduzierenden Milieu der Zielzelle gespalten,
um den Wirkstoff freizusetzen.[11]

o Protein-Protein-Interaktionen: Temporare Vernetzung von interagierenden Proteinen zur
Stabilisierung von Komplexen fur die Analyse (z. B. durch Massenspektrometrie).

« Affinitatsreinigung: Ein "Bait"-Protein kann an eine feste Phase (z. B. Beads) konjugiert
werden, um "Prey"-Proteine zu binden. Nach dem Waschen kénnen die gebundenen
Proteine durch Spaltung des Linkers eluiert werden.

Wichtige Uberlegungen:

» Pufferwahl: Vermeiden Sie Puffer, die primare Amine enthalten (z. B. Tris, Glycin), da diese
mit dem NHS-Ester reagieren.[9]

o Hydrolyse: NHS-Ester sind anféllig fir Hydrolyse, insbesondere bei hoheren pH-Werten.
Stammldsungen sollten frisch zubereitet und nicht gelagert werden.[3][4]

o Optimierung: Die Reaktionsbedingungen, insbesondere das molare Verhaltnis von Vernetzer
zu Protein, sollten fir jede spezifische Anwendung optimiert werden, um die gewlnschte
Konjugationseffizienz bei minimaler Proteinaggregation oder -inaktivierung zu erreichen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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